![molecular formula C21H24N4 B4014137 N-phenyl-1-[(3-phenyl-1H-pyrazol-4-yl)methyl]-3-piperidinamine](/img/structure/B4014137.png)
N-phenyl-1-[(3-phenyl-1H-pyrazol-4-yl)methyl]-3-piperidinamine
Overview
Description
N-phenyl-1-[(3-phenyl-1H-pyrazol-4-yl)methyl]-3-piperidinamine is a chemical compound that has gained significant attention in recent years due to its potential use in scientific research. This compound is known for its unique structure and properties, which make it an ideal candidate for various applications in the field of biochemistry and pharmacology.
Mechanism of Action
The mechanism of action of N-phenyl-1-[(3-phenyl-1H-pyrazol-4-yl)methyl]-3-piperidinamine is not fully understood. However, it is believed that this compound acts as a modulator of certain receptors in the body, including the dopamine and serotonin receptors. This modulation can lead to changes in neurotransmitter activity, which can have significant effects on various physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied. However, preliminary research has shown that this compound has significant effects on the central nervous system. It has been shown to increase dopamine and serotonin release, leading to changes in mood, behavior, and cognition.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-phenyl-1-[(3-phenyl-1H-pyrazol-4-yl)methyl]-3-piperidinamine in lab experiments is its high selectivity and affinity for certain receptors. This makes it an ideal candidate for studying specific physiological processes. However, one of the main limitations of using this compound is its complex synthesis process, which can make it difficult to obtain in large quantities.
Future Directions
There are several future directions for the use of N-phenyl-1-[(3-phenyl-1H-pyrazol-4-yl)methyl]-3-piperidinamine in scientific research. One potential direction is the development of new drugs that target specific receptors in the body. Additionally, this compound could be used in the development of new imaging agents for diagnostic purposes. Finally, further research is needed to fully understand the mechanism of action and physiological effects of this compound.
Scientific Research Applications
N-phenyl-1-[(3-phenyl-1H-pyrazol-4-yl)methyl]-3-piperidinamine has several potential applications in scientific research. One of the most significant applications is its use as a ligand in the development of new drugs. This compound has been shown to have high affinity and selectivity for certain receptors, making it an ideal candidate for drug development. Additionally, this compound has been used in the development of new imaging agents for diagnostic purposes.
Properties
IUPAC Name |
N-phenyl-1-[(5-phenyl-1H-pyrazol-4-yl)methyl]piperidin-3-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N4/c1-3-8-17(9-4-1)21-18(14-22-24-21)15-25-13-7-12-20(16-25)23-19-10-5-2-6-11-19/h1-6,8-11,14,20,23H,7,12-13,15-16H2,(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKKIWYLMHUAJLL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)CC2=C(NN=C2)C3=CC=CC=C3)NC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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